Cas no 2034597-67-4 (4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide
• CAS No: 2034597-67-4
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.4132
• CID: 5354674
• Update Time: 2025-05-26

4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-1,3-thiazole-5-carboxamide
• 4-methyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)thiazole-5-carboxamide
• 4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H13N3OS2/c1-10-14(21-9-18-10)15(19)17-7-11-5-12(8-16-6-11)13-3-2-4-20-13/h2-6,8-9H,7H2,1H3,(H,17,19)
• InChI Key： SDSTWMBQEKEKQM-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])N=C([H])C(=C1[H])C([H])([H])N([H])C(C1=C(C([H])([H])[H])N=C([H])S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 2034597-67-4 and Product Name: 4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide

Compound with the CAS number 2034597-67-4 and the product name 4-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a thiophene ring, a pyridine moiety, and a thiazole core, which collectively contribute to its unique chemical properties and biological interactions.

The thiazole core is a prominent pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position of the thiazole ring further modulates its electronic and steric properties, enhancing its interaction with biological targets. Additionally, the presence of a pyridine moiety at the 3-position of the thiazole ring introduces another layer of complexity, enabling hydrogen bonding and π-stacking interactions with biological partners.

The 5-(thiophen-2-yl)pyridin-3-yl substituent is particularly noteworthy, as it combines the aromaticity of thiophene with the electron-withdrawing properties of pyridine. This substituent not only enhances the lipophilicity of the compound but also influences its binding affinity to target proteins. The carboxamide functional group at the 5-position of the thiazole ring contributes to the compound's solubility and stability, making it suitable for further pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have suggested that this molecule may exhibit inhibitory activity against enzymes involved in cancer progression and inflammation. The thiophen-2-yl part of the structure is particularly important for its ability to interact with hydrophobic pockets in protein targets, while the pyridin-3-yl group provides additional binding sites through hydrogen bonding.

In vitro studies have demonstrated promising results regarding the pharmacological profile of this compound. Initial assays indicate that it may possess potent inhibitory effects on kinases and other enzymes implicated in chronic diseases. The combination of structural features such as the thiazole, pyridine, and thiophene moieties contributes to its multifaceted interactions with biological systems. These interactions are critical for modulating disease pathways and may lead to novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune its activity towards specific biological targets. Such modifications can be guided by structure-activity relationship (SAR) studies, which help in understanding how changes in the molecular structure influence biological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how this compound interacts with various protein targets. These simulations provide valuable insights into binding affinities and possible mechanisms of action, guiding experimental design and optimization efforts. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known bioactive molecules.

Future research directions may focus on exploring the pharmacokinetic properties of this compound to ensure its suitability for clinical applications. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a drug candidate progresses into clinical trials. By optimizing these properties through structural modifications, researchers can enhance the therapeutic potential of this molecule.

The integration of machine learning algorithms into drug discovery has revolutionized how compounds are designed and evaluated. Predictive models can now forecast biological activity based on molecular descriptors, significantly reducing the time required for hit identification. This approach has been particularly useful in identifying novel scaffolds with unique pharmacological profiles.

In conclusion, compound with CAS No. 2034597-67-4 represents a promising lead in pharmaceutical research due to its intricate structural design and potential biological activities. The combination of a thiazole, pyridine, and thiophene core provides multiple interaction points with biological targets, making it a versatile candidate for further development. Advances in synthetic chemistry, computational modeling, and machine learning continue to accelerate drug discovery efforts, ensuring that molecules like this one will play a crucial role in addressing unmet medical needs.